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Compound of Interest

4-Bromo-7-
Compound Name:

(trifluoromethyl)quinoline

Cat. No.: B1339427

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 4-Bromo-7-
(trifluoromethyl)quinoline. Adherence to these protocols is essential for ensuring personal
safety and regulatory compliance.

Hazard Identification and Safety Data Summary

4-Bromo-7-(trifluoromethyl)quinoline is classified as a hazardous substance.[1] Key hazard
information is summarized below.
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Property Value Reference
CAS Number 89446-67-3 [1]
Molecular Formula C1oHsBrFsN [11[2][3]
Molecular Weight 276.05 g/mol [11[3]

GHS Hazard Statements

H302: Harmful if
swallowedH315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

[1]

GHS Precautionary

Statements

P280: Wear protective
gloves/protective clothing/eye
protection/face
protectionP305+P351+P338:
IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
present and easy to do.

Continue rinsing.

[1]

Storage Conditions

Store in a cool, dry, and well-
ventilated place.[4] Keep
container tightly closed under

an inert atmosphere at 2-8°C.

[1]

Operational Plan: Handling Procedures

All handling of 4-Bromo-7-(trifluoromethyl)quinoline should be performed in a designated

area, preferably within a certified chemical fume hood to minimize inhalation exposure.[5][6][7]

Engineering Controls

e Primary: Always handle this compound within a properly functioning chemical fume hood.[5]

[6]7]

e Secondary: Ensure a safety shower and eyewash station are readily accessible.
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Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory to prevent skin and eye contact.[7] This
includes:

Eye and Face Protection: Wear chemical safety goggles and a face shield.[1][8][9] Standard
safety glasses are not sufficient.[10]

o Hand Protection: Wear chemically resistant gloves.[8] Disposable nitrile gloves may offer
short-term protection, but it is crucial to inspect them before use and change them
immediately upon contamination.[11] For extended operations, consider double-gloving.

o Body Protection: A flame-retardant lab coat, fully buttoned, is required.[11] Long pants and
closed-toe, closed-heel shoes must be worn.[11]

o Respiratory Protection: If working outside of a fume hood or if dust/aerosol formation is likely,
a NIOSH-approved respirator is necessary.[4][11]

Step-by-Step Handling Protocol

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the
workspace in the fume hood of any unnecessary items.

e Weighing: If weighing the solid compound, do so within the fume hood on a tared weigh boat.
Handle gently to avoid creating dust.[4]

o Transfer: Use a spatula or other appropriate tool to transfer the chemical.
 In Solution: When making solutions, add the solid to the solvent slowly to avoid splashing.

» Post-Handling: After handling, decontaminate the work surface. Remove gloves using the
proper technique to avoid skin contact and dispose of them in the designated hazardous
waste container.[4] Wash hands thoroughly with soap and water.[1][12]

Disposal Plan

Proper segregation and disposal of chemical waste are critical for safety and environmental
protection. 4-Bromo-7-(trifluoromethyl)quinoline is a halogenated organic compound and
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must be disposed of accordingly.[13]

Waste Segregation

e Crucial Step: Designate a specific, clearly labeled hazardous waste container for
"Halogenated Organic Waste."[13]

» Do Not Mix: Never mix halogenated waste with non-halogenated waste streams, as this
complicates and increases the cost of disposal.[13]

Step-by-Step Disposal Protocol

e Solid Waste:

o Collect unreacted 4-Bromo-7-(trifluoromethyl)quinoline and any contaminated solid
materials (e.g., weigh boats, contaminated paper towels, used gloves) in a designated,
sealed container labeled "Halogenated Solid Waste."[7][13]

e Liquid Waste:

o Collect all solutions containing 4-Bromo-7-(trifluoromethyl)quinoline in a designated,
sealed, and clearly labeled "Halogenated Liquid Waste" container.[13]

e Contaminated Glassware:

o Rinse any glassware that has come into contact with the compound with a suitable organic
solvent (e.g., acetone).

o The initial solvent rinse must be collected and disposed of as "Halogenated Liquid Waste."
[13]

o Storage:

o Store the sealed waste containers in a designated and properly ventilated Satellite
Accumulation Area until they are collected by Environmental Health and Safety (EHS)
personnel.

Spill Management
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In the event of a spill:

Alert & Evacuate: Alert personnel in the immediate area and evacuate if necessary.[7]
o Contain: Use an inert absorbent material like vermiculite or sand to contain the spill.[7]

o Clean-Up: Carefully collect the absorbed material and any contaminated debris into a sealed
container for disposal as halogenated hazardous waste.[7][13]

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. All
cleaning materials must also be disposed of as hazardous waste.[7][13]

o Report: Report the spill to the laboratory supervisor and the institution's EHS office.[13]

Workflow Visualization

The following diagram illustrates the lifecycle for handling 4-Bromo-7-
(trifluoromethyl)quinoline in a laboratory setting.
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Safe Handling Workflow for 4-Bromo-7-(trifluoromethyl)quinoline
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Caption: A workflow for safely handling 4-Bromo-7-(trifluoromethyl)quinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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